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Abstract
Thiosulfurous acid (H₂S₂O₂), a structurally elusive yet mechanistically significant intermediate

in sulfur chemistry, plays a pivotal role in a variety of chemical and biological processes.

Despite its transient nature, understanding its properties and reactivity is crucial for

advancements in atmospheric chemistry, pharmacology, and industrial processes. This

technical guide provides a comprehensive overview of the current knowledge on thiosulfurous
acid, including its structure, synthesis, and key reactions. It summarizes essential quantitative

data, details available experimental insights, and visualizes complex pathways to facilitate a

deeper understanding for researchers, scientists, and professionals in drug development.

Introduction
Thiosulfurous acid is an oxoacid of sulfur with the chemical formula H₂S₂O₂. It is a highly

unstable compound that readily decomposes, particularly in the presence of water.[1] Its

transient existence makes it a challenging subject of study, yet it is a crucial intermediate in

numerous reactions involving sulfur compounds. Notably, it is a key player in the Wackenroder

reaction, which describes the reaction between hydrogen sulfide and sulfur dioxide to form a

complex mixture of polythionic acids and elemental sulfur.[2] The chemistry of thiosulfurous
acid is also relevant to understanding atmospheric sulfur cycles and the biological activity of

certain sulfur-containing compounds.
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This guide aims to consolidate the available theoretical and experimental data on

thiosulfurous acid, providing a valuable resource for professionals working with sulfur

compounds.

Structural and Physicochemical Properties
Thiosulfurous acid can exist as several isomers. Computational studies have been

instrumental in determining their relative stabilities and geometric parameters.

Isomers and Tautomers
Computational studies have shown that thiosulfurous acid can exist in at least four isomeric

forms. The most stable of these is the HOS(O)SH tautomer.[3] The relative stabilities of the four

most stable isomers have been calculated, highlighting the energetic preference for the

HOS(O)SH structure.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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